Unii-TM17E18tor

• CAS RN: 754177-77-0
• Molecular Formula: C22H37N3O3S
• Molecular Weight: 423.6 g/mol
• IUPAC Name: 4-[4-[[(2S)-1-(4-methylsulfonylphenyl)propan-2-yl]-propylamino]butyl]-1,4-diazepan-5-one
• InChI: InChI=1S/C22H37N3O3S/c1-4-14-24(15-5-6-16-25-17-13-23-12-11-22(25)26)19(2)18-20-7-9-21(10-8-20)29(3,27)28/h7-10,19,23H,4-6,11-18H2,1-3H3/t19-/m0/s1
• InChI Key: LKSVNYOHPRHYSG-IBGZPJMESA-N
• Isomeric SMILES: CCCN(CCCCN1CCNCCC1=O)[C@@H](C)CC2=CC=C(C=C2)S(=O)(=O)C
• SMILES: CCCN(CCCCN1CCNCCC1=O)C(C)CC2=CC=C(C=C2)S(=O)(=O)C
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: PSD-506; RO-3202904; PSD506; RO3202904; PSD 506; RO 3202904

Description

PSD-506 is a muscarinic M2/M3 receptor antagonist that has been investigated for its potential use in treating overactive bladder, urinary incontinence, and benign prostatic hyperplasia . The compound was initially discovered by Roche and later licensed to Plethora Solutions for further development .

Preparation Methods

The synthesis of PSD-506 involves multiple steps, including the formation of key intermediates and their subsequent reactions under specific conditions. The detailed synthetic routes and reaction conditions are proprietary and not publicly disclosed. it is known that the compound is a customized synthesis product, and its production requires advanced synthesis technology and capabilities .

Chemical Reactions Analysis

PSD-506 undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: PSD-506 can be reduced using common reducing agents to yield reduced derivatives.

Substitution: The compound can undergo substitution reactions where specific functional groups are replaced by other groups under appropriate conditions.

Common reagents and conditions used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and substitution reagents like alkyl halides. The major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

PSD-506 has been primarily investigated for its potential therapeutic applications in treating overactive bladder, urinary incontinence, and benign prostatic hyperplasia . The compound’s ability to antagonize muscarinic M2/M3 receptors makes it a valuable candidate for these conditions. Additionally, PSD-506 has been studied in various clinical trials to assess its safety and efficacy in treating these urogenital diseases .

Mechanism of Action

PSD-506 exerts its effects by antagonizing muscarinic M2 and M3 receptors. These receptors are involved in the regulation of bladder contractions and other urogenital functions. By blocking these receptors, PSD-506 helps to reduce bladder overactivity and improve urinary continence . The molecular targets and pathways involved include the inhibition of acetylcholine binding to muscarinic receptors, leading to decreased bladder muscle contractions .

Comparison with Similar Compounds

PSD-506 is unique in its dual antagonistic activity on both muscarinic M2 and M3 receptors. Similar compounds include:

Tolterodine: Another muscarinic receptor antagonist used to treat overactive bladder.

Oxybutynin: A muscarinic receptor antagonist with similar therapeutic applications.

Solifenacin: A selective muscarinic receptor antagonist used for treating urinary incontinence.

Compared to these compounds, PSD-506’s dual antagonistic activity on both M2 and M3 receptors may offer a broader therapeutic effect .